Cas no 1249164-21-3 (N-methyl-3-(piperidin-4-yloxy)propanamide)

• Product Name: N-methyl-3-(piperidin-4-yloxy)propanamide
• CAS No: 1249164-21-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5158023
• PubChem ID: 62326443
• Update Time: 2026-03-04

N-methyl-3-(piperidin-4-yloxy)propanamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(piperidin-4-yloxy)propanamide
• Propanamide, N-methyl-3-(4-piperidinyloxy)-
• N-methyl-3-(piperidin-4-yloxy)propanamide

• Inchi： 1S/C9H18N2O2/c1-10-9(12)4-7-13-8-2-5-11-6-3-8/h8,11H,2-7H2,1H3,(H,10,12)
• InChI Key： MRNGTKLGXBEVJX-UHFFFAOYSA-N
• SMILES： O(CCC(NC)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-methyl-3-(piperidin-4-yloxy)propanamide

Introduction to N-methyl-3-(piperidin-4-yloxy)propanamide (CAS No. 1249164-21-3)

N-methyl-3-(piperidin-4-yloxy)propanamide, a compound with the chemical identifier CAS No. 1249164-21-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of N-methyl-3-(piperidin-4-yloxy)propanamide incorporates a piperidine ring, which is a common motif in drug design, known for its ability to enhance binding affinity and selectivity in biological targets.

The molecular framework of this compound is characterized by a propanamide side chain linked to a piperidin-4-yloxy group. This configuration suggests possible interactions with biological receptors, making it a promising candidate for further investigation in drug discovery. The piperidine moiety, in particular, is frequently utilized in the development of central nervous system (CNS) drugs due to its favorable pharmacokinetic properties and ability to cross the blood-brain barrier.

Recent research has highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications at the piperidine ring can significantly influence the pharmacological activity of compounds. In particular, the introduction of an amide group and an aromatic oxygenated side chain can enhance binding interactions with target proteins. This has led to increased interest in compounds like N-methyl-3-(piperidin-4-yloxy)propanamide as potential lead candidates for drug development.

The synthesis of N-methyl-3-(piperidin-4-yloxy)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidin-4-yloxy group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

In terms of biological activity, preliminary studies on N-methyl-3-(piperidin-4-yloxy)propanamide have shown promising results in vitro. The compound exhibits interactions with various biological targets, including enzymes and receptors involved in neurotransmitter signaling. These interactions suggest potential applications in treating neurological disorders, such as depression, anxiety, and cognitive impairments. Further investigation is warranted to elucidate the exact mechanisms of action and optimize dosing regimens.

The pharmacokinetic profile of N-methyl-3-(piperidin-4-yloxy)propanamide is another critical aspect that needs thorough evaluation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the compound's efficacy and safety. Studies using animal models have provided insights into these parameters, suggesting that this compound may exhibit favorable pharmacokinetic properties suitable for clinical use.

One of the most exciting aspects of N-methyl-3-(piperidin-4-yloxy)propanamide is its potential for structural diversity. By modifying various functional groups within its molecular structure, researchers can explore a wide range of biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel drugs with improved efficacy and reduced side effects.

The development of new therapeutic agents often involves collaboration between academic researchers and pharmaceutical companies. The case of N-methyl-3-(piperidin-4-yloxy)propanamide exemplifies this synergy, as it has been studied by multiple research groups worldwide. These collaborative efforts have led to significant advancements in understanding its potential applications and have paved the way for future clinical trials.

In conclusion, N-methyl-3-(piperidin-4-yloxy)propanamide (CAS No. 1249164-21-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and preliminary biological activity make it an attractive molecule for developing new therapeutic agents. As research continues, we can expect more detailed insights into its pharmacological properties and potential applications in treating various diseases.